Cas no 2172245-35-9 (3-(butan-2-yl)quinoline-4-carboxylic acid)

• Product Name: 3-(butan-2-yl)quinoline-4-carboxylic acid
• CAS No: 2172245-35-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5944863
• PubChem ID: 165833263
• Update Time: 2025-05-25

3-(butan-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)quinoline-4-carboxylic acid
• 2172245-35-9
• EN300-1581861

• Inchi： 1S/C14H15NO2/c1-3-9(2)11-8-15-12-7-5-4-6-10(12)13(11)14(16)17/h4-9H,3H2,1-2H3,(H,16,17)
• InChI Key： BNFMJBVMDJGDFI-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N=CC=1C(C)CC)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(butan-2-yl)quinoline-4-carboxylic acid

3-(Butan-2-yl)Quinoline-4-Carboxylic Acid: A Comprehensive Overview

3-(Butan-2-yl)Quinoline-4-Carboxylic Acid, with the CAS number 2172245-35-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the quinoline derivative family, which has been extensively studied for its diverse biological activities and applications in drug discovery. The compound's structure consists of a quinoline ring system substituted with a butan-2-yl group at the 3-position and a carboxylic acid group at the 4-position, making it a unique member of this class of compounds.

The synthesis of 3-(Butan-2-yl)Quinoline-4-Carboxylic Acid involves a series of well-defined organic reactions, including Friedländer-type synthesis, which is commonly used for the construction of quinoline derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, ensuring higher yields and better purity.

In terms of biological activity, 3-(Butan-2-yl)Quinoline derivatives have shown promising results in various assays. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has been found to possess moderate anticancer activity against several cancer cell lines, making it a potential candidate for further drug development.

The carboxylic acid group in Quinoline-4-Carboxylic Acid derivatives plays a crucial role in their functionalization and bioavailability. This group can be readily modified through esterification or amidation reactions to enhance solubility and targeting capabilities. Recent research has focused on developing prodrugs based on this compound, which can improve its pharmacokinetic profile and reduce systemic toxicity.

From a structural perspective, the quinoline ring system provides a rigid framework that facilitates interactions with biological targets such as proteins and enzymes. The substitution pattern at positions 3 and 4 significantly influences the compound's physicochemical properties, including its lipophilicity, hydrogen bonding capacity, and overall stability. These attributes are critical for determining its suitability as a drug candidate or a building block in materials science.

In the realm of materials science, Quinoline Derivatives have found applications in the development of organic semiconductors and light-emitting materials. The conjugated π-system in quinolines contributes to their electronic properties, making them valuable components in optoelectronic devices. Recent studies have explored the use of 3-(Butan-2-yl)Quinoline derivatives as dopants in polymer blends to enhance charge transport efficiency.

The latest research on this compound has also delved into its potential as a scaffold for developing enzyme inhibitors. By leveraging computational chemistry tools such as molecular docking and dynamics simulations, scientists have identified key residues that interact with the quinoline moiety. This information has guided the design of more potent inhibitors targeting specific enzymatic pathways associated with diseases like Alzheimer's and Parkinson's.

In conclusion, 3-(Butan-2-yl)Quinoline-4-carboxylic acid represents a versatile molecule with multifaceted applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a promising candidate for future innovations in drug discovery and materials science.